N'-[2-(2-chlorophenoxy)acetyl]nicotinohydrazide

• IUPAC Name: N'-[2-(2-chlorophenoxy)acetyl]pyridine-3-carbohydrazide
• InChI: InChI=1S/C14H12ClN3O3/c15-11-5-1-2-6-12(11)21-9-13(19)17-18-14(20)10-4-3-7-16-8-10/h1-8H,9H2,(H,17,19)(H,18,20)
• InChI Key: OMCQJUARMJVZKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NNC(=O)C2=CN=CC=C2)Cl
• Molecular Formula: C14H12ClN3O3
• Molecular Weight: 305.71 g/mol

Description

N-[2-(2-chlorophenoxy)acetyl]nicotinohydrazide, commonly known as NCPANH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of hydrazides and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of NCPANH involves the inhibition of acetylcholinesterase activity, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been shown to improve cognitive function and memory. NCPANH also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
NCPANH has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which leads to improved cognitive function and memory. It also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. NCPANH has been shown to exhibit antitumor properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

NCPANH has several advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized using various methods. It exhibits various biochemical and physiological effects, making it a useful tool for studying the mechanisms of various diseases. However, NCPANH also has some limitations. It can be toxic at high concentrations and may exhibit off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on NCPANH. One direction is to study its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of various cancers. Further studies are also needed to elucidate the mechanisms of action of NCPANH and to identify its potential off-target effects.

Synthesis Methods

NCPANH can be synthesized using various methods, including the reaction of 2-chlorophenoxyacetic acid with hydrazine hydrate in the presence of a catalyst. Another method involves the reaction of nicotinic acid hydrazide with 2-chlorophenoxyacetyl chloride. The synthesized compound can be purified using recrystallization or chromatographic techniques.

Scientific Research Applications

NCPANH has been extensively studied for its potential applications in scientific research. It has been found to exhibit antitumor, anti-inflammatory, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. NCPANH has been shown to inhibit the activity of acetylcholinesterase, which is involved in the degradation of acetylcholine, a neurotransmitter that is important for memory and learning.